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Compound of Interest

Compound Name: Oxytetracycline-d6

Cat. No.: B15554014

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and analytical methodologies related to Oxytetracycline-d6. This deuterated

analog of the broad-spectrum antibiotic Oxytetracycline serves as a crucial tool in

pharmacokinetic and metabolic research, primarily utilized as an internal standard in

quantitative analyses.

Chemical Structure and Properties
Oxytetracycline-d6 is a stable isotope-labeled version of Oxytetracycline, a member of the

tetracycline class of antibiotics. The deuterium atoms are located on the two methyl groups of

the dimethylamino moiety at the C4 position. This specific labeling provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based quantification of

Oxytetracycline in various biological matrices.

Table 1: General and Physicochemical Properties of Oxytetracycline-d6
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Property Value Source

Chemical Name

(4S,4aR,5S,5aR,6S,12aS)-4-

(bis(methyl-

d3)amino)-3,5,6,10,12,12a-

hexahydroxy-6-methyl-1,11-

dioxo-1,4,4a,5,5a,6,11,12a-

octahydrotetracene-2-

carboxamide

Vendor Data

Molecular Formula C₂₂H₁₈D₆N₂O₉ [1]

Molecular Weight 466.48 g/mol [1]

Appearance Yellow solid [2]

pKa Values 3.22, 7.68, 8.94 [3]

Solubility

Very slightly soluble in water,

soluble in acidic and alkaline

solutions

[4]

Note: Physicochemical properties such as pKa and solubility have been reported for the

unlabeled Oxytetracycline and are expected to be very similar for the deuterated form.

Table 2: Spectroscopic and Chromatographic Data for Oxytetracycline-d6
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Data Type Parameter Value Source

Mass Spectrometry
Precursor Ion (Q1)

[M+H]⁺
467.2 m/z Predicted

Product Ion (Q3) 426.1 m/z Predicted based on[5]

¹H NMR Solvent DMSO-d6 [6]

Chemical Shifts (δ,

ppm)

Refer to original

research for detailed

assignments of

unlabeled compound

[6]

¹³C NMR Solvent DMSO-d6 [7]

Chemical Shifts (δ,

ppm)

Refer to original

research for detailed

assignments of

unlabeled compound

[7]

Note: Detailed NMR assignments for Oxytetracycline-d6 are not readily available in the public

domain. The provided references contain spectral data for the unlabeled compound, which will

be structurally very similar.

Mechanism of Action and Biological Significance
Oxytetracycline, and by extension its deuterated analog, functions as a protein synthesis

inhibitor in bacteria.[8] It binds to the 30S ribosomal subunit, which in turn prevents the

attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[1][9] This action effectively

halts the elongation of peptide chains, leading to the inhibition of bacterial growth and

replication.[9] The deuteration of Oxytetracycline does not alter this fundamental mechanism of

action but is a critical modification for its use in quantitative bioanalysis. The increased mass

allows for its differentiation from the endogenous, unlabeled drug in a sample, thereby enabling

accurate quantification.
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Mechanism of Action of Oxytetracycline
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Caption: Mechanism of Oxytetracycline Action on Bacterial Ribosomes.

Experimental Protocols
Oxytetracycline-d6 is primarily used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the quantification of Oxytetracycline in biological

samples such as plasma, urine, and tissue.

Sample Preparation for Bioanalysis
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A generic sample preparation protocol for the extraction of Oxytetracycline from a biological

matrix using Oxytetracycline-d6 as an internal standard is outlined below. This protocol may

require optimization depending on the specific matrix and instrumentation.

Sample Aliquoting: Aliquot 100 µL of the biological sample (e.g., plasma) into a clean

microcentrifuge tube.

Internal Standard Spiking: Add a known concentration of Oxytetracycline-d6 solution (e.g.,

50 µL of a 100 ng/mL solution in methanol) to each sample, vortex briefly.

Protein Precipitation: Add 300 µL of a protein precipitation agent (e.g., acetonitrile or

methanol containing 1% formic acid) to each tube.

Vortexing and Centrifugation: Vortex the samples vigorously for 1 minute to ensure thorough

mixing and protein precipitation. Centrifuge the samples at a high speed (e.g., 14,000 rpm)

for 10 minutes to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of

80:20 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.
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Workflow for Sample Preparation using Oxytetracycline-d6
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Logical Flow of LC-MS/MS Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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